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Compound of Interest

Compound Name: Ammonium trifluoroacetate

Cat. No.: B213048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ammonium trifluoroacetate (C₂H₄F₃NO₂) is a salt extensively utilized in organic synthesis,

analytical chemistry, and pharmaceutical sciences.[1] A fundamental physicochemical property

of any compound is its molecular weight, which is crucial for stoichiometric calculations in

chemical reactions, preparation of solutions of specific molarity, and interpretation of mass

spectrometry data. This document provides a detailed guide to the molecular weight of

ammonium trifluoroacetate, its determination, and the atomic weights of its constituent

elements.

Chemical Identity
Chemical Name: Ammonium trifluoroacetate[2]

Synonyms: Trifluoroacetic acid ammonium salt[1][3]

CAS Number: 3336-58-1[1][4]

Molecular Formula: C₂H₄F₃NO₂[2][5][6]

Linear Formula: CF₃CO₂NH₄[3][6]
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Molecular Weight Determination
The molecular weight of ammonium trifluoroacetate is calculated by summing the atomic

weights of its constituent atoms. The molecular formula C₂H₄F₃NO₂ indicates that one

molecule of ammonium trifluoroacetate contains:

Two Carbon (C) atoms

Four Hydrogen (H) atoms

Three Fluorine (F) atoms

One Nitrogen (N) atom

Two Oxygen (O) atoms

The accepted molecular weight for ammonium trifluoroacetate is 131.05 g/mol .[1][3][5][6][7]

Data Presentation: Atomic and Molecular Weights
The following tables summarize the quantitative data used to determine the molecular weight of

ammonium trifluoroacetate.

Table 1: Standard Atomic Weights of Constituent Elements

Element Symbol
Quantity in
Formula

Standard Atomic
Weight ( g/mol )

Carbon C 2 12.011

Hydrogen H 4 1.008

Fluorine F 3 18.998

Nitrogen N 1 14.007

| Oxygen | O | 2 | 15.999 |

Table 2: Calculation of Molecular Weight
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Element Quantity
Atomic Weight (
g/mol )

Total Weight
Contribution (
g/mol )

Carbon (C) 2 12.011 24.022

Hydrogen (H) 4 1.008 4.032

Fluorine (F) 3 18.998 56.994

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 2 15.999 31.998

| Total Molecular Weight | | | 131.053 |

Note: The calculated value of 131.053 g/mol is often rounded to 131.05 g/mol for practical

laboratory use.[1][5][7]

Experimental Protocols: Molecular Weight
Verification
While the theoretical molecular weight is calculated from standard atomic weights, it is

experimentally confirmed using techniques such as mass spectrometry.

Protocol: Mass Spectrometry Analysis
Objective: To experimentally verify the molecular weight of ammonium trifluoroacetate.

Methodology:

Sample Preparation: A dilute solution of ammonium trifluoroacetate is prepared in a

suitable solvent, such as methanol or water.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, is used.

Ionization: Electrospray ionization (ESI) is a common technique for this compound. In

negative ion mode, the trifluoroacetate anion ([CF₃COO]⁻) would be detected. In positive ion
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mode, the ammonium cation ([NH₄]⁺) would be observed.

Mass Analysis: The instrument separates ions based on their mass-to-charge ratio (m/z).

Data Interpretation: The resulting spectrum is analyzed to identify the peak corresponding to

the exact mass of the molecule or its constituent ions. The monoisotopic mass of

ammonium trifluoroacetate is approximately 131.019413 g/mol .[6]

Visualization of Logical Workflow
The following diagram illustrates the logical process for determining the molecular weight of a

chemical compound.
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Caption: Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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